[(2-Bromo-5-methoxyphenyl)methyl](methyl)aminehydrochloride

• Molecular Formula: C9H13BrClNO
• Molecular Weight: 266.56 g/mol
• IUPAC Name: 1-(2-bromo-5-methoxyphenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C9H12BrNO.ClH/c1-11-6-7-5-8(12-2)3-4-9(7)10;/h3-5,11H,6H2,1-2H3;1H
• InChI Key: SVGXVEPIRGRSCZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C=CC(=C1)OC)Br.Cl

Description

(2-Bromo-5-methoxyphenyl)methylaminehydrochloride is a chemical compound with the molecular formula C9H13BrClNO. It is a derivative of phenylmethylamine, where the phenyl ring is substituted with a bromine atom at the 2-position and a methoxy group at the 5-position. This compound is often used in organic synthesis and has various applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-5-methoxyphenyl)methylaminehydrochloride typically involves the following steps:

Bromination: The starting material, 5-methoxybenzyl alcohol, is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or a radical initiator like azobisisobutyronitrile (AIBN) to yield 2-bromo-5-methoxybenzyl bromide.

Amination: The brominated intermediate is then reacted with methylamine in